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Compound of Interest

Compound Name: GNE-616

Cat. No.: B1574626

Get Quote

Introduction & Mechanism of Action
GNE-616 is a highly potent, subtype-selective, small-molecule inhibitor of the voltage-gated

sodium channel Nav1.7.[1] Unlike non-selective sodium channel blockers (e.g., lidocaine),

GNE-616 targets the Voltage Sensing Domain 4 (VSD4) of the Nav1.7 channel. It functions as

a gating modifier, stabilizing the channel in a non-conducting, inactivated state, thereby

silencing ectopic action potential firing in peripheral nociceptors without affecting central or

cardiac sodium channels (Nav1.1, Nav1.5, Nav1.6).

This compound is a critical tool for validating Nav1.7 as a therapeutic target in neuropathic pain

disorders, particularly Inherited Erythromelalgia (IEM) and peripheral neuropathies where

peripheral sensitization is a driver.

Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the mechanism by which GNE-616 intercepts nociceptive

signaling at the level of the Dorsal Root Ganglion (DRG).
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Caption: GNE-616 binds to VSD4 of Nav1.7, stabilizing the inactivated state and preventing

nociceptive signal transmission from the periphery.
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GNE-616 is a lipophilic molecule (LogD ~1.4, LogP ~2.8). Proper formulation is essential to

ensure consistent bioavailability and avoid precipitation in the gut or peritoneal cavity.

Solubility Profile
Water Solubility: Low (Poor)

DMSO Solubility: High (>50 mg/mL)

Stability: Stable in solid form at -20°C. Solutions should be prepared fresh or stored at 4°C

for <24 hours.

Recommended Vehicle Formulations
Select the vehicle based on your route of administration.

Route Vehicle Composition Preparation Protocol

Oral (PO)
0.5% Methylcellulose (MC) +

0.2% Tween 80 in Water

1. Weigh GNE-616 powder.2.

Add Tween 80 and wet the

powder thoroughly.3. Slowly

add 0.5% MC solution while

vortexing/sonicating.4. Result:

Uniform white suspension.

Intraperitoneal (IP)
10% DMSO + 40% PEG400 +

50% Saline

1. Dissolve GNE-616 in 100%

DMSO (Stock).2. Add PEG400

and vortex.3. Slowly add warm

Saline (37°C) while

vortexing.4. Note: Check for

precipitation immediately.

Critical Note: For chronic dosing studies (multiple days), the Oral (PO) route with

Methylcellulose/Tween is preferred to minimize peritoneal irritation caused by repeated

DMSO/PEG injections.

In Vivo Dosing Protocols
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The following regimens are validated for rodent models of neuropathic pain. GNE-616 has a

relatively short half-life in rodents, often necessitating twice-daily (BID) dosing for sustained

coverage.

Species: Mouse (C57BL/6, ICR)
Effective Dose Range: 25 – 100 mg/kg

Route: PO (Preferred) or IP

Frequency: BID (Every 12 hours)

Max Tolerated Dose: >200 mg/kg (Single dose)[1]

Experiment
Type

Dose Frequency Duration Notes

Acute Efficacy 50 - 100 mg/kg Single Bolus N/A

Measure

behavior 1-4

hours post-dose.

Chronic

Neuropathy
50 mg/kg BID 5-7 Days

Steady-state

coverage for

CCI/SNI models.

Target

Engagement
100 mg/kg Single Bolus N/A

Harvest

DRG/Plasma at

Tmax (0.5 - 1h).

Species: Rat (Sprague-Dawley)[2]
Effective Dose Range: 30 – 100 mg/kg

Route: PO

Frequency: BID

Pharmacokinetics: Tmax is typically 0.5–1.0 hour. Bioavailability (F) is generally moderate to

high in suspension vehicles.
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Application in Neuropathic Pain Models[3][4][5][6][7]
A. Inherited Erythromelalgia (IEM) Model
This is the "gold standard" model for GNE-616, as it specifically rescues the gain-of-function

phenotype of Nav1.7 mutations.

Induction: Genetic knock-in (e.g., Nav1.7^V1628M^).

Protocol:

Baseline Von Frey testing to confirm thermal/mechanical hypersensitivity.

Administer GNE-616 (50 mg/kg PO).

Test at 1 hour, 2 hours, and 4 hours post-dose.

Expected Outcome: Significant reversal of heat hypersensitivity (Hargreaves test).

B. Chronic Constriction Injury (CCI) / SNI
Relevance: Models traumatic nerve injury. Nav1.7 is upregulated in the early phase (Days 3-

14).

Protocol:

Perform surgery (CCI or SNI). Allow recovery (7 days).

Confirm mechanical allodynia (Von Frey threshold < 1.0g in mice).

Begin dosing GNE-616 (50 mg/kg BID PO) on Day 7.

Assess behavior 1 hour after the morning dose on Day 8, 9, and 10.

Readout: Look for an increase in paw withdrawal threshold (PWT).

C. Chemotherapy-Induced Peripheral Neuropathy (CIPN)
Induction: Paclitaxel or Oxaliplatin.
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Protocol:

Induce CIPN (e.g., Paclitaxel 2 mg/kg IP, 4 doses).

Wait for peak allodynia (typically Day 10-14).

Administer Acute Dose (100 mg/kg PO).

Expected Outcome: Reversal of cold allodynia (Acetone test) and mechanical allodynia.

Experimental Workflow Diagram
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Caption: Standard workflow for assessing GNE-616 efficacy in rodent pain models.

Troubleshooting & FAQs
Q: I see no effect in the Formalin test. Why? A: The Formalin test has two phases. Nav1.7

inhibitors are typically more effective in Phase 2 (inflammatory/central sensitization phase) than

Phase 1 (acute chemical nociception). Ensure you are recording data 15–45 minutes post-

injection.

Q: The compound precipitated in the syringe. A: This occurs if the suspension is not stable or if

using the DMSO/PEG vehicle without keeping it warm. For PO dosing, ensure the

Methylcellulose is fully hydrated and the suspension is sonicated. For IP, keep the solution at

37°C prior to injection.

Q: Can I use GNE-616 for CNS pain models? A: GNE-616 is designed to be peripherally

restricted to some degree, but high doses may penetrate. However, its primary efficacy is
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driven by blocking Nav1.7 in the DRG (peripheral nervous system). It is not the drug of choice

for pure CNS models (e.g., post-stroke pain) unless peripheral input is the driver.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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